molecular formula C11H12N4O2 B8452783 N-methoxy-N-methyl-6-(1H-pyrazol-1-yl)nicotinamide

N-methoxy-N-methyl-6-(1H-pyrazol-1-yl)nicotinamide

Cat. No.: B8452783
M. Wt: 232.24 g/mol
InChI Key: NZNFSFMGSSORGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methoxy-N-methyl-6-(1H-pyrazol-1-yl)nicotinamide is a useful research compound. Its molecular formula is C11H12N4O2 and its molecular weight is 232.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N4O2

Molecular Weight

232.24 g/mol

IUPAC Name

N-methoxy-N-methyl-6-pyrazol-1-ylpyridine-3-carboxamide

InChI

InChI=1S/C11H12N4O2/c1-14(17-2)11(16)9-4-5-10(12-8-9)15-7-3-6-13-15/h3-8H,1-2H3

InChI Key

NZNFSFMGSSORGS-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CN=C(C=C1)N2C=CC=N2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

N,O-Dimethylhydroxylamine (1.03 g, 10.6 mmol) was added to an ambient temperature solution of 6-(1H-pyrazol-1-yl)nicotinic acid (2 g, 10.6 mmol), EDC (2.4 g, 12.7 mmol), HOBt (1.94 g, 12.7 mmol) and NMM (5.2 mL, 47.6 mmol) in methylene chloride (100 mL). After stirring at ambient temperature overnight, the reaction mixture was diluted with methylene chloride and washed successively with saturated aqueous sodium bicarbonate and brine, dried (sodium sulfate) and concentrated in vacuo. Chromatography over silica eluting with 0-100% ethyl acetate/hexane afforded N-methoxy-N-methyl-6-(1H-pyrazol-1-yl)nicotinamide.
Quantity
1.03 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
Quantity
1.94 g
Type
reactant
Reaction Step One
Name
Quantity
5.2 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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